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Compound of Interest

Compound Name: 4-Pyridylcarbinol N-oxide

Cat. No.: B1582606

This guide provides comprehensive, actionable procedures for the safe and compliant disposal
of 4-Pyridylcarbinol N-oxide (CAS No. 22346-75-4). Designed for researchers, scientists, and
professionals in drug development, this document synthesizes regulatory standards with
practical laboratory applications to ensure personnel safety and environmental protection. The
protocols herein are structured to be self-validating, emphasizing the causality behind each
step to build a foundational understanding of safe chemical handling.

Hazard Identification and Core Safety Principles

4-Pyridylcarbinol N-oxide is a combustible solid crystalline substance that presents specific
health and environmental hazards.[1] Understanding these risks is fundamental to appreciating
the necessity of the stringent disposal protocols outlined. The primary hazards, as defined by
the Globally Harmonized System (GHS), are skin irritation, serious eye irritation, and potential
respiratory irritation.[1][2]

The causality for a structured disposal plan stems from these hazards and its high potential for
environmental damage. It is classified with a Water Hazard Class of 3 (WGK 3), indicating it is
severely hazardous to water.[1] This classification strictly prohibits its discharge into sewer
systems or the environment.[3][4]
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Property Value Source
Chemical Name 4-Pyridylcarbinol N-oxide [1]
Synonyms 4-Pyridinemethanol N-oxide [1]
CAS Number 22346-75-4

Molecular Formula CeH7NO:2

Molecular Weight 125.13 g/mol [2]
Physical Form Crystals [1]
GHS Hazard Codes H315, H319, H335 [11[2]
Signal Word Warning [1]
Storage Class 11 - Combustible Solids [1]
Water Hazard Class WGK 3 (Severely hazardous to o

water)

Pre-Disposal Operations: Safe Handling and
Personal Protective Equipment (PPE)

Before disposal, the primary objective is to prevent any exposure or release. All handling of 4-
Pyridylcarbinol N-oxide, including weighing and aliquoting for waste collection, should be
conducted within a certified laboratory chemical fume hood to mitigate inhalation risks.[4]

Required Personal Protective Equipment (PPE):

o Eye Protection: Wear chemical safety goggles or eyeshields as described by OSHA's eye
and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[5] This is
mandatory to prevent serious eye irritation (H319).[2]

o Hand Protection: Use chemically impervious gloves, such as nitrile or butyl rubber.[4] Gloves
must be inspected before use and disposed of as contaminated waste after handling to
prevent skin irritation (H315).[2][4]
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o Respiratory Protection: For operations that may generate dust, a NIOSH/MSHA approved
N95 dust mask or a respirator with a particulates filter (conforming to EN 143) is required to
protect against respiratory tract irritation (H335).[2][4]

» Body Protection: Wear a lab coat or appropriate protective clothing to prevent skin exposure.
[5][6] Ensure an emergency eyewash station and safety shower are readily accessible.[6][7]

Waste Classification and Segregation

Proper disposal begins with correct waste classification. Chemical waste generators are legally
required to determine if a discarded chemical is classified as a hazardous waste according to
federal, state, and local regulations, such as the EPA guidelines listed in 40 CFR 261.3.[8]

Due to its GHS hazard classifications and high water toxicity, 4-Pyridylcarbinol N-oxide must
be managed as a hazardous waste.

e Segregation: Store waste containers of 4-Pyridylcarbinol N-oxide separately from
incompatible materials, particularly strong oxidizing agents, to prevent hazardous reactions.

[4](6]

» Containerization: Collect all waste, including contaminated PPE and cleaning materials, in a
designated, sealable, and clearly labeled hazardous waste container. The container must be
made of a compatible material (e.g., high-density polyethylene).

Step-by-Step Disposal Protocol

Adherence to this protocol is critical for ensuring safety and regulatory compliance. The primary
directive for the final disposition of this material is to use a licensed professional waste disposal
service.[3][4][9] On-site chemical treatment by untrained personnel is not recommended and is

often non-compliant.

Step 1: Waste Collection

o Solid Waste: Carefully transfer the solid 4-Pyridylcarbinol N-oxide crystals into the
designated hazardous waste container using a dedicated spatula or scoop. Avoid any
actions that could generate dust.[4]
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o Contaminated Materials: Place all contaminated disposables, such as gloves, weigh boats,
and absorbent pads, into the same designated waste container.

Step 2: Container Labeling

» Attach a completed hazardous waste label to the container as soon as the first particle of
waste is added.[7]

e The label must include:

The words "Hazardous Waste."

[¢]

[¢]

Full Chemical Name: "4-Pyridylcarbinol N-oxide."

[e]

CAS Number: "22346-75-4."

o

Associated Hazards (e.g., "lrritant,” "Environmental Hazard").

[¢]

Appropriate GHS pictograms.

Accumulation start date.

[e]

Step 3: Spill and Decontamination Procedures

e In Case of a Spill: Evacuate personnel from the immediate area.[4] Wearing the full PPE
described in Section 2, contain the spill.

e Cleanup: Do not use water. Gently sweep or vacuum up the spilled material, avoiding dust
generation, and place it into the hazardous waste container.[4][5] Absorb any remaining
residue with an inert dry material, such as sand or vermiculite, and also place this in the
waste container.[7]

o Surface Decontamination: Decontaminate the spill area and any equipment used with a
suitable solvent (e.g., ethanol), collecting all cleaning materials as hazardous waste.

Step 4: Arranging for Final Disposal
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o Store the sealed and labeled waste container in a cool, dry, well-ventilated, and designated
satellite accumulation area away from incompatible materials.[4][7]

» Contact a licensed professional waste disposal company to arrange for pickup and transport.
[3][4][9] This ensures the waste is transported to a permitted treatment, storage, and
disposal facility (TSDF).

e The most common and appropriate disposal method for this compound is controlled
incineration in a facility equipped with a flue gas scrubber to neutralize hazardous
decomposition products like nitrogen oxides.[3][4]

Disposal Workflow Diagram

The following diagram illustrates the logical flow for the proper management and disposal of 4-
Pyridylcarbinol N-oxide.
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Caption: Disposal workflow for 4-Pyridylcarbinol N-oxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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